1-Cyano-3-(1-methylethyl)guanidine
Overview
Description
1-Cyano-3-(1-methylethyl)guanidine, also known as N-Cyano-N’- (1-methylethyl)guanidine or Proguanil Related Compound A, is a chemical compound with the molecular formula C5H10N4 . It has a molecular weight of 126.16 g/mol. This compound is primarily used for research purposes.
Synthesis Analysis
The synthesis of guanidine derivatives, including this compound, involves various methods. One approach involves a one-pot synthesis of diverse N, N’-disubstituted guanidines from N-chlorophthalimide, isocyanides, and amines . Another method involves a copper-catalyzed three-component synthesis of trisubstituted N-aryl guanidines involving cyanamides, arylboronic acids, and amines .Molecular Structure Analysis
The molecular structure of this compound consists of a guanidine group attached to a cyano group and a 1-methylethyl group . The guanidine group is a functional group consisting of two amine groups attached to a central carbon atom, forming a planar structure .Scientific Research Applications
Analytical Methods in Plasma
A study by Pearce, Leavens, & Mcdowall (1989) developed a method for determining a similar compound, 2-cyano-1-methyl-3-[4-(4-methyl-6-oxo-1,4,5,6-tetrahydropyridazin-3-yl) phenyl]guanidine, in plasma. This method, involving liquid-solid extraction and HPLC with UV detection, is precise and accurate, potentially applicable for similar compounds like 1-Cyano-3-(1-methylethyl)guanidine in plasma samples.
Chemical Synthesis and Medicinal Chemistry
In the field of medicinal chemistry, Geyer et al. (2016) describe the synthesis and study of 2-Cyano-1-[4-(1H-imidazol-4-yl)butyl]-3-[2-(phenylsulfanyl)ethyl]guanidine, a compound structurally related to this compound, highlighting its potential as a histamine receptor agonist.
Structural Studies
Structural analysis is another application, as demonstrated by Ianelli & Pelizzi (1992), who reported on the crystal and molecular structures of N-cyano-N'-methyl-N"-(2-[(2-amino-5-thiazolyl)methylthio] ethyl) guanidine, a compound similar to this compound. Such studies are crucial for understanding the molecular interactions and properties of these compounds.
Biological Applications
In the context of biological applications, Estévez-Sarmiento et al. (2022) investigated the effects of guanidine derivatives on human cancer cells, indicating the potential role of similar guanidine compounds like this compound in cancer research.
Guanidines in Radical Synthesis
Marie-Hélène Larraufie et al. (2010) explored the use of guanidines in the radical synthesis of polyclic frameworks, a method that could be applicable for synthesizing complex structures related to this compound.
Metal Complexes with Guanidine
Sancho, Soto, & Borrás (1985) described the complexes of CoII, NiII, and CuII with N-cyano-N'-methyl-N"(2-[(5-methyl-1H-imidazol-4-yl)methylthio]ethyl)guanidine, showing the versatility of guanidine derivatives in forming complexes with various metals.
Properties
IUPAC Name |
1-cyano-2-propan-2-ylguanidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4/c1-4(2)9-5(7)8-3-6/h4H,1-2H3,(H3,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRUGWSFEPMKUAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N=C(N)NC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60196317 | |
Record name | 1-Cyano-3-(1-methylethyl)guanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60196317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
44830-55-9 | |
Record name | 1-Cyano-3-(1-methylethyl)guanidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0044830559 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Cyano-3-(1-methylethyl)guanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60196317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-CYANO-3-(1-METHYLETHYL)GUANIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5DW6SBV5M9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is 1-Cyano-3-(1-methylethyl)guanidine and how is it related to the antimalarial drug Proguanil hydrochloride?
A: this compound, also known as Impurity A, is a chemical compound identified as an impurity during the synthesis and degradation of Proguanil hydrochloride []. Proguanil hydrochloride is a synthetic biguanide derivative used in the chemoprophylaxis of malaria. The presence of impurities like this compound is monitored due to potential impacts on the drug's efficacy and safety.
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